Cas no 1806193-07-6 (Ethyl 4-iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 4-iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1806193-07-6
• MF: C₁₀H₈F₃IN₂O₅
• MW: 420.080605506897
• CID: 4834640
• Update Time: 2025-08-05

Ethyl 4-iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H8F3IN2O5/c1-2-20-8(17)3-5-6(14)4-7(16(18)19)15-9(5)21-10(11,12)13/h4H,2-3H2,1H3
• InChI Key： LLDXIQLZDHFOPC-UHFFFAOYSA-N
• SMILES： IC1C=C([N+](=O)[O-])N=C(C=1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• XLogP3: 3.3
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 4-iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Overview of Ethyl 4-iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806193-07-6)

The compound Ethyl 4-iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806193-07-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an iodo substituent, a nitro group, and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science, particularly in the development of novel heterocyclic compounds.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for optimizing drug candidates. The presence of the trifluoromethoxy group in Ethyl 4-iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate aligns with this trend, as fluorinated compounds are increasingly sought after in medicinal chemistry. This compound is also a subject of interest in cross-coupling reactions, where the iodo substituent serves as a versatile handle for further functionalization.

From a synthetic perspective, CAS No. 1806193-07-6 is often utilized in palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, due to its reactive iodo site. These reactions are pivotal in constructing complex molecular architectures, a topic frequently explored in academic and industrial research. Additionally, the nitro group in this compound offers opportunities for reduction or substitution, further expanding its utility in multi-step syntheses.

Environmental and regulatory considerations are also relevant when discussing Ethyl 4-iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate. With growing emphasis on green chemistry, researchers are exploring sustainable methods to synthesize and modify such compounds. Questions about biodegradability and eco-friendly alternatives are common in search queries, reflecting the broader shift toward environmentally conscious practices in chemical manufacturing.

In summary, Ethyl 4-iodo-6-nitro-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806193-07-6) is a versatile and strategically important compound in modern chemistry. Its applications span drug development, material science, and catalytic transformations, making it a focal point for researchers addressing challenges in molecular design and sustainable synthesis. As interest in fluorinated building blocks and heterocyclic chemistry continues to grow, this compound is poised to remain a key player in advancing scientific innovation.